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Compound of Interest

Compound Name: Tetrapropylammonium bisulfate

Cat. No.: B049475 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Tetrapropylammonium bisulfate, tailored for researchers, scientists,

and drug development professionals. Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection.

Tetrapropylammonium bisulfate is a chemical compound that requires careful handling and

disposal due to its potential hazards. This guide outlines the necessary steps and precautions

to manage its waste stream effectively and safely.

Key Safety and Handling Information
Before proceeding with disposal, it is crucial to be aware of the hazards associated with

Tetrapropylammonium bisulfate. It can cause skin irritation, serious eye irritation, and may

cause respiratory irritation. Always consult the Safety Data Sheet (SDS) for complete safety

information. Personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn at all times when handling this chemical.

Quantitative Data
The following table summarizes key quantitative data for Tetrapropylammonium bisulfate.
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Property Value Reference

CAS Number 56211-70-2

Molecular Formula C12H29NO4S [1]

Molecular Weight 283.43 g/mol [1]

Appearance White to Off-White Solid [1]

Melting Point 158-160 °C [1]

Hazard Codes H315, H319, H335

WGK (Water Hazard Class) 3

Step-by-Step Disposal Protocol
The disposal of Tetrapropylammonium bisulfate must be carried out in compliance with all

national and local regulations. The following protocol provides a general framework for its safe

disposal.

1. Waste Collection and Storage:

Do not mix: Never mix Tetrapropylammonium bisulfate waste with other chemical waste
streams.
Original Containers: Whenever possible, store waste in its original container. If this is not
feasible, use a clearly labeled, compatible container. The label should include the full
chemical name and relevant hazard symbols.
Secure Storage: Store waste containers in a designated, well-ventilated, and secure area,
away from incompatible materials. Keep containers tightly closed.

2. Spill Management:

In the event of a spill, evacuate the immediate area.
For solid spills, carefully sweep up the material and place it into a suitable container for
disposal. Avoid generating dust.
For solutions, use an inert absorbent material to contain the spill.
Clean the affected area thoroughly.
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All materials used for cleanup should be treated as hazardous waste and disposed of
accordingly.

3. Final Disposal:

Approved Waste Disposal Facility: The disposal of Tetrapropylammonium bisulfate must
be handled by a licensed and approved waste disposal company.[2]
Do Not Dispose Down the Drain: This chemical can be harmful to aquatic life; therefore, it
must not be disposed of down the drain or into any water systems.[3]
Container Disposal: Handle uncleaned, empty containers as you would the product itself.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of Tetrapropylammonium bisulfate.
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Tetrapropylammonium Bisulfate Disposal Workflow
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Caption: Disposal workflow for Tetrapropylammonium Bisulfate.
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This guide is intended to provide a clear and actionable framework for the safe disposal of

Tetrapropylammonium bisulfate. Always prioritize safety and regulatory compliance in your

laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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